Cas no 57743-06-3 (8-Quinolinamine, N-hydroxy-)

8-Quinolinamine, N-hydroxy- structure
8-Quinolinamine, N-hydroxy- structure
Product name:8-Quinolinamine, N-hydroxy-
CAS No:57743-06-3
MF:C9H8N2O
MW:160.17262172699
CID:4715341

8-Quinolinamine, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinamine, N-hydroxy-
    • N-(Quinolin-8-yl)hydroxylamine
    • Inchi: 1S/C9H8N2O/c12-11-8-5-1-3-7-4-2-6-10-9(7)8/h1-6,11-12H
    • InChI Key: NDDWROWRGBJURX-UHFFFAOYSA-N
    • SMILES: ONC1=CC=CC2=CC=CN=C21

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Topological Polar Surface Area: 45.2
  • XLogP3: 1.3

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